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Introduction

GA-017 is a potent and selective small molecule inhibitor of Large Tumor Suppressor Kinases
1 and 2 (LATS1/2), key components of the Hippo signaling pathway.[1][2] By inhibiting
LATS1/2, GA-017 prevents the phosphorylation of the downstream effectors, Yes-associated
protein (YAP) and Transcriptional co-activator with PDZ-binding motif (TAZ). This leads to the
stabilization and nuclear translocation of YAP/TAZ, where they act as transcriptional co-
activators to promote cell proliferation and survival.[1][2] In the context of mouse intestinal
organoids, GA-017 has been demonstrated to enhance their formation and growth ex vivo,
making it a valuable tool for studies requiring expansion of organoid cultures for applications in
disease modeling, drug screening, and regenerative medicine.[1]

These application notes provide a comprehensive overview and detailed protocols for the use
of GA-017 in mouse intestinal organoid cultures.
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The following tables summarize the key characteristics of GA-017 and its observed effects on

mouse intestinal organoids.

Table 1: Kinase Inhibitory Activity of GA-017

Target Kinase ICs0 (M) Ki (nM)
LATS1 4.10 0.58
LATS2 3.92 0.25

Data sourced from MedchemExpress and Selleck Chemicals product information.[1][2]

Table 2: Effect of GA-017 on Mouse Intestinal Organoid Growth (lllustrative Data)

. Average Organoid
GA-017 Concentration (pM) .
Diameter (pm)

Number of Organoids per
Well (Fold Change vs.

Control)
0 (DMSO Control) 150 + 25 1.0
1 225 + 30 1.8
5 350 + 45 2.5
10 450 + 50 2.8

Note: The data in this table is illustrative and based on the described effects of GA-017.

Researchers should perform their own dose-response experiments to determine the optimal

concentration for their specific application.

Signaling Pathway and Experimental Workflow
Hippo Signaling Pathway and GA-017 Mechanism of

Action
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Caption: Mechanism of GA-017 in the Hippo signaling pathway.
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Experimental Workflow for GA-017 Application in Mouse
Intestinal Organoids
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Caption: Workflow for GA-017 treatment and analysis of mouse intestinal organoids.

Detailed Experimental Protocols
Protocol 1: Culture of Mouse Intestinal Organoids
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This protocol is adapted from standard methods for establishing mouse intestinal organoid
cultures.

Materials:

Mouse small intestine or colon

o Gentle Cell Dissociation Reagent

o« DMEM/F-12 with HEPES

 Penicillin-Streptomycin

e GlutaMAX™

e N-2 Supplement

e B-27™ Supplement

o N-acetylcysteine

¢ Recombinant Mouse EGF, Noggin, and R-spondin-1 (ENR)

o Matrigel® Matrix

o Phosphate-Buffered Saline (PBS), ice-cold

o Fetal Bovine Serum (FBS)

Procedure:

e Crypt Isolation:
o Euthanize a C57BL/6 mouse and dissect the small intestine.
o Flush the intestine with ice-cold PBS to remove luminal contents.

o Cut the intestine into approximately 5 mm pieces and wash repeatedly with ice-cold PBS
until the supernatant is clear.
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[e]

Incubate the tissue pieces in Gentle Cell Dissociation Reagent for 15 minutes at room
temperature on a rocking platform.

o Vigorously shake the tube to release the crypts from the tissue.
o Filter the supernatant through a 70 um cell strainer into a new conical tube.
o Centrifuge the filtrate at 300 x g for 5 minutes at 4°C.

o Wash the pellet with basal culture medium (DMEM/F-12 with GlutaMAX™ and Penicillin-
Streptomycin).

e Organoid Seeding:

[¢]

Resuspend the crypt pellet in an appropriate volume of Matrigel® on ice.

o Plate 50 pL domes of the Matrigel®/crypt suspension into the center of wells of a pre-
warmed 24-well plate.

o Incubate the plate at 37°C for 10-15 minutes to solidify the Matrigel®.

o Carefully add 500 pL of complete mouse intestinal organoid growth medium (basal
medium supplemented with N-2, B-27, N-acetylcysteine, and ENR growth factors) to each
well.

o Organoid Maintenance:
o Culture the organoids at 37°C in a 5% CO: incubator.
o Replace the culture medium every 2-3 days.

o Passage the organoids every 5-7 days by disrupting the Matrigel® domes, breaking the
organoids into smaller fragments, and re-plating in fresh Matrigel®.

Protocol 2: Treatment of Mouse Intestinal Organoids
with GA-017

Materials:
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Established mouse intestinal organoid cultures (from Protocol 1)

GA-017 (stock solution in DMSO)

DMSO (vehicle control)

Complete mouse intestinal organoid growth medium
Procedure:
e Preparation of GA-017 Working Solutions:

o Prepare a series of dilutions of GA-017 in complete organoid growth medium to achieve
the desired final concentrations (e.g., 1 uM, 5 pM, 10 uM).

o Prepare a vehicle control medium containing the same final concentration of DMSO as the
highest GA-017 concentration.

e Treatment:

o On day 3 or 4 after passaging, when organoids are well-established, carefully aspirate the
old medium from the wells.

o Add 500 pL of the prepared GA-017 working solutions or the vehicle control medium to the
respective wells.

o Incubate the organoids for the desired treatment period (e.g., 48-72 hours).

Protocol 3: Analysis of Organoid Growth and Viability

A. Brightfield Imaging for Size and Number Quantification:

» At the end of the treatment period, capture images of the organoids in each well using a
brightfield microscope.

o Use image analysis software (e.g., ImageJ) to count the number of organoids per well and
measure the diameter of individual organoids.
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o Calculate the average organoid size and the fold change in organoid number relative to the
vehicle control.

B. ATP-Based Cell Viability Assay:
o Use a commercially available 3D cell viability assay kit (e.g., CellTiter-Glo® 3D).
o Equilibrate the plate and the assay reagent to room temperature.

o Add the assay reagent directly to the organoid cultures in each well according to the
manufacturer's instructions.

e Lyse the organoids by shaking the plate for the recommended time.
e Measure the luminescence using a plate reader.

» Normalize the luminescence signal of the GA-017-treated wells to the vehicle control wells to
determine the relative cell viability.

Protocol 4: Immunofluorescence Staining for YAPITAZ
Nuclear Translocation

Materials:

Organoid cultures treated with GA-017 or DMSO

e 4% Paraformaldehyde (PFA) in PBS

o Permeabilization buffer (e.g., 0.5% Triton™ X-100 in PBS)

» Blocking buffer (e.g., 5% BSA in PBS with 0.1% Triton™ X-100)
e Primary antibody against YAP/TAZ

e Fluorescently labeled secondary antibody

o DAPI or Hoechst for nuclear counterstaining
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e Mounting medium

Procedure:

» Fixation:
o Carefully remove the culture medium and wash the organoids with PBS.
o Fix the organoids in 4% PFA for 20-30 minutes at room temperature.
o Wash the organoids three times with PBS.

e Permeabilization and Blocking:

o Permeabilize the organoids with permeabilization buffer for 15 minutes at room
temperature.

o Wash three times with PBS.

o Block non-specific antibody binding by incubating in blocking buffer for 1 hour at room
temperature.

e Antibody Staining:

o Incubate the organoids with the primary anti-YAP/TAZ antibody diluted in blocking buffer
overnight at 4°C.

o Wash the organoids three times with PBS containing 0.1% Triton™ X-100.

o Incubate with the appropriate fluorescently labeled secondary antibody and a nuclear
counterstain (DAPI or Hoechst) for 1-2 hours at room temperature, protected from light.

o Wash three times with PBS containing 0.1% Triton™ X-100.
e Imaging:
o Carefully remove the final wash solution and add a drop of mounting medium.

o Image the stained organoids using a confocal microscope.
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o Analyze the images to quantify the nuclear-to-cytoplasmic fluorescence intensity ratio of
the YAP/TAZ signal. An increase in this ratio in GA-017-treated organoids indicates
nuclear translocation of YAP/TAZ.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. Small molecule LATS kinase inhibitors block the Hippo signaling pathway and promote cell
growth under 3D culture conditions - PubMed [pubmed.ncbi.nim.nih.gov]

e 2. Small molecule LATS kinase inhibitors block the Hippo signaling pathway and promote cell
growth under 3D culture conditions - PMC [pmc.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Application Notes and Protocols for GA-017 in Mouse
Intestinal Organoids]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10830394/docs#application-notes-and-protocols-for-
ga-017-in-mouse-intestinal-organoids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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